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Compound of Interest

Compound Name: Ani9

Cat. No.: B1353550 Get Quote

For researchers, scientists, and drug development professionals working with Ani9, a potent

and selective inhibitor of the ANO1/TMEM16A calcium-activated chloride channel, a

comprehensive understanding of safety protocols and handling procedures is paramount.

Given its potential cytotoxic effects, as indicated by its mechanism of action, stringent

adherence to safety guidelines is necessary to minimize exposure risks and ensure a safe

laboratory environment. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to directly address procedural questions.

Chemical and Physical Properties
A summary of the key quantitative data for Ani9 is presented in the table below for easy

reference.

Property Value Reference

Molecular Formula C₁₇H₁₇ClN₂O₃ [1]

Molecular Weight 332.78 g/mol [1]

Purity ≥98% (HPLC) [1]

Appearance White to beige powder [1]

Solubility Soluble in DMSO (25 mg/mL) [1]

Storage Temperature 2-8°C [1]
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Personal Protective Equipment (PPE)
Due to the potent nature of Ani9 and its potential for cytotoxicity, a robust PPE protocol is

mandatory. The following table outlines the required PPE for handling this compound.

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Minimizes the risk of skin

absorption. The outer glove

should be removed and

disposed of as cytotoxic waste

immediately after handling.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes or

aerosolized particles.

Body Protection
A fully buttoned lab coat,

preferably disposable.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when handling the powder

form outside of a certified

chemical fume hood.

Prevents inhalation of

aerosolized particles.

Experimental Workflow for Handling Ani9
The following diagram illustrates the standard workflow for safely handling Ani9 in a laboratory

setting, from preparation to disposal.

Preparation Experimentation Cleanup & Disposal

Don Appropriate PPE Weigh Ani9 in Fume Hood
Proceed

Dissolve in DMSO
Transfer

Treat Cells/TissuesAdminister Incubate as per Protocol
Incubate

Data Acquisition
Analyze

Decontaminate SurfacesComplete Dispose of Liquid Waste
Segregate

Dispose of Solid Waste
Segregate

Doff PPE
Final Step
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A flowchart outlining the safe handling workflow for Ani9.

Operational and Disposal Plans
Handling and Storage

Engineering Controls: All work with solid Ani9 should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Storage: Store Ani9 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials. The recommended storage temperature is 2-8°C.[1]

Spill Management
In the event of a spill, the following steps should be taken immediately:

Evacuate: Clear the area of all personnel.

Alert: Inform the laboratory supervisor and institutional safety office.

Contain: If safe to do so, cover the spill with an absorbent material suitable for chemical

spills. Do not use water.

Clean-up: Trained personnel wearing appropriate PPE should clean the spill using a

chemical spill kit.

Decontaminate: The area should be decontaminated with a suitable agent (e.g., a solution of

sodium hypochlorite followed by a thiosulfate neutralization).

Dispose: All materials used for cleanup should be disposed of as cytotoxic waste.

Decontamination and Disposal
Liquid Waste: All liquid waste containing Ani9 should be collected in a designated, labeled,

and sealed container for hazardous chemical waste.

Solid Waste: All solid waste, including contaminated gloves, pipette tips, and labware, must

be disposed of in a clearly marked cytotoxic waste container.
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Decontamination of Surfaces: Work surfaces should be decontaminated at the end of each

procedure and at the end of the day. A validated decontamination procedure should be in

place.

Given that Ani9 is a potent inhibitor of a key ion channel and has the potential for cytotoxic

effects, it is imperative that all personnel are thoroughly trained in these procedures before

handling the compound. Always consult your institution's specific safety guidelines and the

manufacturer's Safety Data Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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